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Abstract
6-Ethoxychelerythrine, a benzophenanthridine alkaloid, has been identified as a naturally

occurring compound with notable antimicrobial properties. Initially considered a potential

artifact of isolation techniques involving ethanol, its presence has been confirmed in plant

species such as Zanthoxylum monophyllum. This technical guide provides a comprehensive

overview of the available scientific knowledge on 6-Ethoxychelerythrine, including its

discovery, proposed isolation strategies, and known biological activities. Due to the limited

availability of detailed experimental data in the public domain, this guide synthesizes the

current understanding and provides a framework for future research and development.

Introduction
6-Ethoxychelerythrine is a derivative of the well-studied alkaloid chelerythrine. The addition of

an ethoxy group at the C-6 position distinguishes it from its parent compound and likely

influences its biological activity and pharmacokinetic profile. While chelerythrine has been

extensively investigated for its diverse pharmacological effects, including protein kinase C

(PKC) inhibition, 6-Ethoxychelerythrine is an emerging molecule of interest, particularly for its

potent antimicrobial action against clinically relevant pathogens.
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Contrary to initial hypotheses suggesting it was an artifact formed by the reaction of

chelerythrine with ethanol during extraction, 6-Ethoxychelerythrine has been isolated as a

natural product from the leaves and bark of Zanthoxylum monophyllum.[1] This discovery is

significant as it establishes the compound as a constituent of the plant's secondary metabolism

and a valid target for phytochemical investigation and pharmacological screening.

Physicochemical Properties and Characterization
A summary of the known physicochemical properties of 6-Ethoxychelerythrine is presented in

the table below.

Property Value Reference

Molecular Formula C₂₃H₂₃NO₅

Molecular Weight 393.44 g/mol

CAS Number 79559-55-0

Class Benzophenanthridine Alkaloid

Known Biological Activity Antibacterial, Antimalarial [1]

Purity (Commercial) ≥98%

Note: Detailed spectroscopic data (¹H NMR, ¹³C NMR, Mass Spectrometry) for 6-
Ethoxychelerythrine is not readily available in the reviewed literature. The characterization

would typically involve the following spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons of the benzophenanthridine core, methoxy groups, the methylenedioxy

bridge, and the N-methyl group. The key distinguishing feature would be the signals

corresponding to the ethoxy group, likely a triplet for the methyl protons and a quartet for the

methylene protons, and the signal for the proton at the C-6 position.

¹³C NMR: The carbon NMR spectrum would provide detailed information on the carbon

skeleton, with distinct chemical shifts for the quaternary carbons of the aromatic rings, the
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methoxy carbons, the methylenedioxy carbon, the N-methyl carbon, and the carbons of the

ethoxy group.

Mass Spectrometry (MS)
Mass spectrometry would be used to confirm the molecular weight of 6-Ethoxychelerythrine.

The fragmentation pattern would provide valuable structural information, likely showing losses

of the ethoxy group and other characteristic fragments of the benzophenanthridine core.

Proposed Isolation and Purification Protocol
While a specific, detailed protocol for the isolation of 6-Ethoxychelerythrine from Zanthoxylum

monophyllum is not available in the reviewed literature, a general methodology can be

proposed based on standard procedures for the extraction of alkaloids from plant materials.

Extraction Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15356935?utm_src=pdf-body
https://www.benchchem.com/product/b15356935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15356935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dried and Powdered Plant Material
(Zanthoxylum monophyllum)

Maceration or Soxhlet Extraction
(e.g., with Methanol or Ethanol)

Filtration to remove solid residue

Concentration under reduced pressure

Acid-Base Partitioning
(e.g., with HCl and NaOH)

Extraction of Alkaloid Fraction
(e.g., with Dichloromethane or Chloroform)

Drying of organic phase
(e.g., with Na₂SO₄)

Crude Alkaloid Extract

Column Chromatography
(Silica gel or Alumina)

Fraction Collection and TLC Analysis

Further Purification
(e.g., Preparative HPLC or Crystallization)

Pure 6-Ethoxychelerythrine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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